Methyl 2-bromo-2-(2,6-dichlorophenyl)acetate

• IUPAC Name: methyl 2-bromo-2-(2,6-dichlorophenyl)acetate
• InChI: InChI=1S/C9H7BrCl2O2/c1-14-9(13)8(10)7-5(11)3-2-4-6(7)12/h2-4,8H,1H3
• InChI Key: PWJTWMYNRYPGGZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=C(C=CC=C1Cl)Cl)Br
• Molecular Formula: C9H7BrCl2O2
• Molecular Weight: 297.96 g/mol
• CAS RN: 77583-73-4

Description

“Methyl 2-bromo-2-(2,6-dichlorophenyl)acetate” is a chemical compound with the molecular formula C9H7BrCl2O2. It is related to “Methyl 2-bromoacetate”, which is a colorless or straw-colored liquid with a sharp and penetrating smell.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of bromine and chlorine atoms attached to a phenyl ring, which is further connected to an acetate group.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 297.96. The physical and chemical properties of this compound are not well-documented in the available literature.

Scientific Research Applications

Environmental Remediation and Wastewater Treatment

Research has explored the treatment options for wastewater produced by industries, including the pesticide industry, which generates high-strength wastewater containing a variety of toxic pollutants. The combination of biological processes and granular activated carbon has been shown to effectively remove up to 80-90% of these compounds, potentially including compounds similar in structure to Methyl 2-bromo-2-(2,6-dichlorophenyl)acetate, thereby reducing their environmental impact (Goodwin, Carra, Campo, & Soares, 2018).

Synthesis of Pharmaceutical Compounds

The compound has been implicated in the synthesis of pharmaceuticals, such as in the development of the antiplatelet and antithrombotic drug (S)-clopidogrel. Research reviews have summarized various synthetic methods for (S)-clopidogrel, highlighting the importance of similar compounds in facilitating new synthetic pathways and improving the efficiency of drug production (Saeed, Shahzad, Faisal, Larik, El‐Seedi, & Channar, 2017).

Environmental Impact and Degradation

Studies on environmental contaminants, such as chlorophenols, provide insights into the fate, behavior, and eco-toxicological effects of similar chlorinated compounds in aquatic and terrestrial ecosystems. These studies highlight the persistent nature of such compounds, their potential toxic effects on non-target organisms, and the importance of understanding their degradation mechanisms to mitigate environmental impacts (Koch & Sures, 2018).